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Compound of Interest

2,2-Dimethylpiperazine
dihydrochloride

Cat. No.: B590143

Compound Name:

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. Adherence to proper chemical handling and disposal protocols is a
critical component of this responsibility. This guide provides essential, step-by-step procedures
for the safe disposal of 2,2-Dimethylpiperazine dihydrochloride, a compound that requires
careful management due to its potential environmental impact.

Key Safety and Disposal Information

2,2-Dimethylpiperazine dihydrochloride is classified as hazardous to the aquatic
environment with long-lasting effects[1]. Therefore, it is imperative to avoid releasing this
substance into the environment[1]. The following table summarizes key quantitative data for
this compound.

Property Value Reference
Molecular Formula CeH16CI2N2 [2]
Molecular Weight 187.11 g/mol [2]

Purity 98% (2]

CAS Number 128427-07-6 [21[31[4]
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Note: Specific toxicity data such as LD50 for 2,2-Dimethylpiperazine dihydrochloride is not
readily available in the provided search results. For Piperazine Dihydrochloride, an acute oral
LD50 of 4900 mg/kg in rats has been reported[5]. Users should handle the 2,2-dimethyl
derivative with appropriate caution.

Experimental Protocols for Safe Disposal

The proper disposal of 2,2-Dimethylpiperazine dihydrochloride should be conducted in
accordance with your institution's hazardous waste management program and local
regulations. The following is a general, step-by-step protocol for its disposal.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, and a lab coat.

Clearly labeled hazardous waste container (compatible with solid chemical waste).

Waste disposal tag or label provided by your institution's Environmental Health and Safety
(EHS) department.

Spatula or scoop for transferring the solid.

Procedure:

o Container Preparation:
o Obtain a designated hazardous waste container from your EHS department.
o Ensure the container is clean, dry, and in good condition with a secure lid.
o Affix a "Hazardous Waste" label to the container[6][7].

e Waste Transfer:

o In a designated area, such as a chemical fume hood, carefully transfer the 2,2-
Dimethylpiperazine dihydrochloride waste into the prepared hazardous waste container
using a clean spatula or scoop.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b590143?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/P1489_MSDS.pdf
https://www.benchchem.com/product/b590143?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b590143?utm_src=pdf-body
https://www.benchchem.com/product/b590143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Avoid creating dust.

e Labeling:

o Fill out the hazardous waste label completely and accurately. Include the full chemical
name ("2,2-Dimethylpiperazine dihydrochloride"), the quantity of waste, and the date.
Do not use abbreviations|[6].

o Ensure all components of the waste are listed if it is a mixture.

o Storage:

o

Securely close the waste container lid.

[¢]

Store the container in a designated satellite accumulation area that is away from general
lab traffic[8].

[¢]

Ensure the storage area is well-ventilated.

o

Segregate the waste container from incompatible materials[6][7].
» Disposal Request:

o Once the container is full or you are ready for disposal, contact your institution's EHS
department to schedule a waste pickup[6][7].

o Do not dispose of 2,2-Dimethylpiperazine dihydrochloride down the drain or in the
regular trash[6][9].

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2,2-
Dimethylpiperazine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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